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Methylliberine Methylliberine Methylliberine is an isolate of coffee beans, tea, cola nuts, guarana, cocoa, and yerba mate. Its molecular structure is similar to theacrine.
Brand Name: Vulcanchem
CAS No.: 51168-26-4
VCID: VC0055574
InChI: InChI=1S/C9H12N4O3/c1-11-5-6(12(2)9(11)15)10-8(16-4)13(3)7(5)14/h1-4H3
SMILES: CN1C2=C(N=C(N(C2=O)C)OC)N(C1=O)C
Molecular Formula: C9H12N4O3
Molecular Weight: 224.22 g/mol

Methylliberine

CAS No.: 51168-26-4

Reference Standards

VCID: VC0055574

Molecular Formula: C9H12N4O3

Molecular Weight: 224.22 g/mol

Methylliberine - 51168-26-4

CAS No. 51168-26-4
Product Name Methylliberine
Molecular Formula C9H12N4O3
Molecular Weight 224.22 g/mol
IUPAC Name 2-methoxy-1,7,9-trimethylpurine-6,8-dione
Standard InChI InChI=1S/C9H12N4O3/c1-11-5-6(12(2)9(11)15)10-8(16-4)13(3)7(5)14/h1-4H3
Standard InChIKey ZVQXCXPGLSBNCX-UHFFFAOYSA-N
SMILES CN1C2=C(N=C(N(C2=O)C)OC)N(C1=O)C
Canonical SMILES CN1C2=C(N=C(N(C2=O)C)OC)N(C1=O)C
Boiling Point 283.5±50.0 °C(Predicted)
Density 1.44±0.1 g/cm3(Predicted)
Melting Point 186-197 °C
Description Methylliberine is an isolate of coffee beans, tea, cola nuts, guarana, cocoa, and yerba mate. Its molecular structure is similar to theacrine.
Synonyms N-Methylliberine; 1,2,7,9-Tetramethyluric Acid; 2-Methoxy-1,7,9-trimethylpurine-6,8(1H,9H)-dione; O2,1,2,7,9-Tetramethyluric Acid
PubChem Compound 15872156
Last Modified Nov 11 2021
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